Cas no 923190-34-5 (Benzenamine, 3,3',3''-[1,3,5-benzenetriyltris(oxy)]tris[6-nitro-)

Benzenamine, 3,3',3''-[1,3,5-benzenetriyltris(oxy)]tris[6-nitro- structure
923190-34-5 structure
Product Name:Benzenamine, 3,3',3''-[1,3,5-benzenetriyltris(oxy)]tris[6-nitro-
CAS No:923190-34-5
MF:C24H18N6O9
MW:534.43452501297
CID:738101
PubChem ID:71445869
Update Time:2025-04-19

Benzenamine, 3,3',3''-[1,3,5-benzenetriyltris(oxy)]tris[6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3,3',3''-[1,3,5-benzenetriyltris(oxy)]tris[6-nitro-
    • 5-[3,5-bis(3-amino-4-nitrophenoxy)phenoxy]-2-nitroaniline
    • DTXSID00854383
    • 3,3',3''-[Benzene-1,3,5-triyltris(oxy)]tris(6-nitroaniline)
    • 923190-34-5
    • Inchi: 1S/C24H18N6O9/c25-19-10-13(1-4-22(19)28(31)32)37-16-7-17(38-14-2-5-23(29(33)34)20(26)11-14)9-18(8-16)39-15-3-6-24(30(35)36)21(27)12-15/h1-12H,25-27H2
    • InChI Key: RNZZAPGXHZMQBY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C=1)N)[N+](=O)[O-])C1C=C(C=C(C=1)OC1C=CC(=C(C=1)N)[N+](=O)[O-])OC1C=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 534.11352617g/mol
  • Monoisotopic Mass: 534.11352617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 6
  • Complexity: 745
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 243Ų
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.